Cas no 27828-39-3 (Benzoic acid,2-[(2-carboxyphenyl)amino]-3-chloro-4-methyl-)

• Product Name: Benzoic acid,2-[(2-carboxyphenyl)amino]-3-chloro-4-methyl-
• CAS No: 27828-39-3
• MF: C₁₅H₁₂ClNO₄
• MW: 305.713083267212
• CID: 268014
• PubChem ID: 214175
• Update Time: 2025-04-19

Benzoic acid,2-[(2-carboxyphenyl)amino]-3-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-carboxyphenyl)amino]-3-chloro-4-methyl-
• 2-(2-carboxyanilino)-3-chloro-5-methylbenzoic acid
• DTXSID90182142
• BRN 2764560
• 27828-39-3
• 2-(o-Carboxyanilino)-3-chloro-o-toluic acid
• o-Toluic acid, 2-(o-carboxyanilino)-3-chloro-
• N-(2'-Chloro-3'-methyl-6'-carboxyphenyl)anthranilic acid
• Anthranilic acid, N-(o-carboxyphenyl)-3-chloro-4-methyl-

• Inchi： 1S/C15H12ClNO4/c1-8-6-10(15(20)21)13(11(16)7-8)17-12-5-3-2-4-9(12)14(18)19/h2-7,17H,1H3,(H,18,19)(H,20,21)
• InChI Key： NCWRGTGABHVAOP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C(=O)O)=C1NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 305.04556
• Monoisotopic Mass: 305.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.464
• Boiling Point: 474.6°Cat760mmHg
• Flash Point: 240.9°C
• Refractive Index: 1.683
• PSA: 86.63